Cas no 2171912-26-6 (2-{1-(4-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-yl}ethan-1-amine)

• Product Name: 2-{1-(4-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-yl}ethan-1-amine
• CAS No: 2171912-26-6
• MF: C₁₃H₁₇ClN₄
• MW: 264.753881216049
• CID: 6354991
• PubChem ID: 165590411
• Update Time: 2025-06-09

2-{1-(4-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1-(4-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-yl}ethan-1-amine
• 2171912-26-6
• 2-{1-[(4-chlorophenyl)methyl]-5-ethyl-1H-1,2,3-triazol-4-yl}ethan-1-amine
• EN300-1610691

• Inchi： 1S/C13H17ClN4/c1-2-13-12(7-8-15)16-17-18(13)9-10-3-5-11(14)6-4-10/h3-6H,2,7-9,15H2,1H3
• InChI Key： OUAHZHCNBKWJSX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(CC)=C(CCN)N=N1

Computed Properties

• Exact Mass: 264.1141743g/mol
• Monoisotopic Mass: 264.1141743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-{1-(4-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-yl}ethan-1-amine

Introduction to 2-{1-(4-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-yl}ethan-1-amine (CAS No. 2171912-26-6)

2-{1-(4-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-yl}ethan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2171912-26-6, belongs to a class of molecules known for their utility in drug discovery and development. The presence of a triazole ring and an amine functional group makes it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of 2-{1-(4-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-yl}ethan-1-amine incorporates several key pharmacophores that are widely recognized for their interaction with biological targets. The 4-chlorophenyl moiety is particularly noteworthy, as halogenated aromatic compounds often exhibit enhanced binding affinity and metabolic stability. This feature is particularly relevant in the context of modern drug design, where optimizing bioavailability and target engagement are critical.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their potential therapeutic effects. Studies have indicated that the triazole ring can serve as a versatile scaffold for developing molecules with antimicrobial and anti-inflammatory properties. The 5-ethyl substituent further modulates the electronic properties of the molecule, potentially influencing its interactions with biological receptors.

In the realm of medicinal chemistry, the synthesis of novel derivatives of 2-{1-(4-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-yl}ethan-1-amine has been a focus of research due to its structural complexity. Researchers have been exploring various synthetic pathways to optimize yield and purity while maintaining the integrity of the key pharmacophoric elements. Techniques such as transition-metal-catalyzed cross-coupling reactions have proven particularly effective in constructing the triazole core.

The biological activity of this compound has been preliminarily assessed through in vitro assays. Initial findings suggest that it may possess inhibitory effects on certain enzymes and receptors implicated in inflammatory diseases and cancer. The amine functional group, in particular, is known to be involved in hydrogen bonding interactions, which are crucial for enzyme-substrate binding. This characteristic makes 2-{1-(4-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-y}ethan--{l-amine} (CAS No. 2171912--26--6) a compelling candidate for further investigation.

One of the most exciting aspects of this compound is its potential to serve as a lead molecule for the development of new therapeutics. The combination of structural features such as the triazole ring, 4-chlorophenyl moiety, and amine group offers a rich framework for medicinal chemists to modify and optimize. By leveraging structure-based drug design principles, researchers can systematically alter specific regions of the molecule to enhance its pharmacological profile.

The synthesis of derivatives has also revealed interesting insights into the reactivity patterns of these types of compounds. For instance, the introduction of different substituents at the triazole ring can significantly alter its electronic properties and thus its biological activity. This flexibility underscores the importance of careful molecular design in achieving desired therapeutic outcomes.

Moreover, computational modeling has played a pivotal role in understanding how 2-{l-(4-chlorophenyl)methyl--{5--ethyl-lH-l,l--{2},3--triazol--{4--y}l}ethan-l-amine (CAS No.--21719l92--26--6) interacts with biological targets at the molecular level. These studies have provided valuable insights into binding affinities and potential side effects, guiding future modifications to improve efficacy while minimizing toxicity.

In conclusion,2-{l-(4-chlorophenyl)methyl--{5--ethyl-lH-l,l--{2},3--triazol--{4--y}l}ethan-l-amine (CAS No.--21719l92--26--6) represents a promising area of research within pharmaceutical chemistry. Its unique structural features and preliminary biological activity make it an attractive candidate for further exploration. As our understanding of molecular interactions continues to evolve,this compound is poised to contribute significantly to the development of novel therapeutics targeting various diseases.